N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-3-(ethylsulfonyl)benzamide
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Description
N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-3-(ethylsulfonyl)benzamide is a useful research compound. Its molecular formula is C22H20N2O3S3 and its molecular weight is 456.59. The purity is usually 95%.
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Scientific Research Applications
Antimalarial and Antiviral Potential
- A study by (Fahim & Ismael, 2021) investigated derivatives of N-(phenylsulfonyl)acetamide, including compounds with a benzo[d]thiazol-2-yl group, for their antimalarial and potential antiviral properties against COVID-19.
Crystal Structure Analysis
- Research conducted by (Sharma et al., 2016) analyzed the crystal structure of a compound similar to the one , providing insights into its molecular arrangement and potential interactions.
Anticancer Evaluation
- A study by (Ravinaik et al., 2021) explored the synthesis and anticancer evaluation of benzamide derivatives, which are structurally related to the compound , against various cancer cell lines.
Anti-inflammatory Activity
- Research by (Lynch et al., 2006) focused on compounds derived from thiazole and thiazoline, related to the chemical structure , evaluating their anti-inflammatory properties.
Antimicrobial Potential
- Studies such as those by (Chawla, 2016) and (Yadav & Ballabh, 2020) have investigated thiazole derivatives for their antimicrobial activities.
Supramolecular Gelation
- The role of N-(thiazol-2-yl) benzamide derivatives in supramolecular gelation was examined by (Yadav & Ballabh, 2020), highlighting the compound's potential application in material science.
Antibacterial Agents
- A study by (Palkar et al., 2017) synthesized novel analogs, including those with a benzo[d]thiazol-2-yl group, demonstrating significant antibacterial activity.
Properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-ethylsulfonylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O3S3/c1-4-30(26,27)16-9-7-8-15(12-16)20(25)24-22-19(13(2)14(3)28-22)21-23-17-10-5-6-11-18(17)29-21/h5-12H,4H2,1-3H3,(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IILJEKFWEYVLCG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=C(C(=C(S2)C)C)C3=NC4=CC=CC=C4S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O3S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.